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Compound of Interest

Compound Name: Tripamide

Cat. No.: B1683664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification

methodologies for Tripamide, a sulfonamide diuretic and antihypertensive agent. The

information compiled herein is intended to support researchers, scientists, and professionals

involved in drug development and manufacturing. This document details the chemical synthesis

pathway, experimental protocols for key reactions, and methods for the purification and

analysis of the final active pharmaceutical ingredient (API).

Introduction to Tripamide
Tripamide, with the chemical name 3-(aminosulfonyl)-4-chloro-N-(octahydro-4,7-methano-2H-

isoindol-2-yl)benzamide, is a potent diuretic used in the management of hypertension.[1] Its

therapeutic effect is primarily achieved by inhibiting the sodium-chloride symporter (NCC) in the

distal convoluted tubule of the nephron.[2] This inhibition leads to a decrease in the

reabsorption of sodium and chloride ions, resulting in increased excretion of water and

electrolytes, which in turn lowers blood pressure.[2] Beyond its diuretic effect, Tripamide may

also possess some vasodilatory properties.[2]

Chemical Properties of Tripamide:
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Property Value

IUPAC Name

3-(aminosulfonyl)-4-chloro-N-[(3aR,4S,7R,7aS)-

octahydro-2H-4,7-methanoisoindol-2-

yl]benzamide

CAS Number 73803-48-2

Molecular Formula C₁₆H₂₀ClN₃O₃S

Molar Mass 369.86 g·mol⁻¹

Synthesis of Tripamide
The synthesis of Tripamide is a multi-step process that involves the preparation of two key

intermediates: 4-chloro-3-sulfamoylbenzoyl chloride and N-amino-endo-cis-hexahydro-4,7-

methanoisoindole. These intermediates are then coupled to form the final Tripamide molecule.

Signaling Pathway of Tripamide's Mechanism of Action
The primary mechanism of action for Tripamide involves the inhibition of the Na+-Cl-

cotransporter in the distal convoluted tubule of the kidney. This action disrupts the normal

reabsorption of sodium and chloride ions, leading to diuresis and a subsequent reduction in

blood pressure.
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Caption: Signaling pathway of Tripamide's diuretic action.

Overall Synthesis Workflow
The synthesis of Tripamide can be conceptually broken down into three main stages:

synthesis of the acidic intermediate, synthesis of the amine intermediate, and the final coupling

reaction followed by purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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